Cas no 1649470-18-7 (Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate)

• Product Name: Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate
• CAS No: 1649470-18-7
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4826986
• PubChem ID: 121231581
• Update Time: 2025-10-30

Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate
• tert-butyl 6-chloro-4-(trifluoromethyl)pyridine-3-carboxylate
• ClC1=NC=C(C(=O)OC(C)(C)C)C(=C1)C(F)(F)F
• Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C11H11ClF3NO2/c1-10(2,3)18-9(17)6-5-16-8(12)4-7(6)11(13,14)15/h4-5H,1-3H3
• InChI Key： TYDZYQOVUCHVSV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.0430408g/mol
• Monoisotopic Mass: 281.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate

Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate (CAS No. 1649470-18-7): A Comprehensive Overview

Tert-Butyl 6-chloro-4-(trifluoromethyl)nicotinate, identified by its CAS number 1649470-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the nicotinate class, characterized by its pyridine core structure, which is a common motif in bioactive molecules. The presence of a tert-butyl group, a chloro substituent, and a trifluoromethyl group on the nicotinate scaffold imparts unique physicochemical properties and biological activities, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural features of Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate contribute to its potential applications in multiple domains. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been extensively studied in the development of small-molecule inhibitors targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted the role of trifluoromethyl-containing compounds in improving pharmacokinetic profiles, which is crucial for the efficacy and safety of therapeutic agents.

In the context of agrochemicals, the chloro substituent and the overall electron-withdrawing nature of the trifluoromethyl group can influence the herbicidal or pesticidal activity of derivatives of this compound. Researchers have been exploring modifications to the nicotinate backbone to develop novel agrochemicals with enhanced efficacy against resistant weed species. The tert-butyl group, while primarily contributing to steric hindrance, also plays a role in determining the solubility and bioavailability of related compounds.

The synthesis of Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, aligning with green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision.

The biological activity of derivatives of Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate has been a focus of numerous studies. In particular, nicotinate derivatives have shown potential as intermediates in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of a pyridine core with electron-withdrawing groups like chloro and trifluoromethyl creates a favorable environment for interactions with biological targets such as enzymes and receptors. Recent publications have demonstrated the efficacy of such derivatives in preclinical models, paving the way for further development into clinical candidates.

The role of computational chemistry in understanding the behavior of Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate cannot be overstated. Molecular modeling techniques have provided insights into its binding modes with biological targets, helping researchers design more effective analogs. Quantum mechanical calculations have been used to predict energy landscapes and reaction mechanisms, facilitating rational drug design. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental efforts.

The agrochemical industry has also benefited from the study of this compound. Nicotinate-based herbicides are widely used due to their selectivity and potency. By modifying the structure of Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate, scientists aim to develop new formulations that are more environmentally friendly while maintaining or improving crop protection capabilities. This includes reducing off-target effects and enhancing degradation rates to minimize ecological impact.

In conclusion, Tert-butyl 6-chloro-4-(trifluoromethyl)nicotinate (CAS No. 1649470-18-7) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a versatile building block for further chemical exploration. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to remain at the forefront of innovation in medicinal and agricultural chemistry.